Finafloxacin Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Finafloxacin Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Finafloxacin hydrochloride is a novel 8-cyano-fluoroquinolone antibiotic distinguished by its enhanced bactericidal activity in acidic environments. This unique characteristic makes it a promising therapeutic agent for infections in anatomical sites with low pH, such as the urinary tract and stomach. Developed by MerLion Pharmaceuticals, finafloxacin has demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria. This technical guide provides an in-depth overview of the discovery, a detailed account of the synthetic pathways leading to finafloxacin hydrochloride, and an explanation of its mechanism of action, supported by quantitative data and experimental workflows.
Discovery and Development
Finafloxacin was discovered and developed by MerLion Pharmaceuticals and is the first FDA-approved medication to originate from a Singaporean drug company.[1] It was approved by the US Food and Drug Administration (FDA) in December 2014 for the treatment of acute otitis externa (swimmer's ear) caused by Pseudomonas aeruginosa and Staphylococcus aureus.[1][2] Finafloxacin belongs to a novel subclass of fluoroquinolones characterized by an 8-cyano substituent.[3] A key feature of finafloxacin is its enhanced antimicrobial efficacy in slightly acidic conditions (pH 5.0-6.0), a property not observed in other marketed fluoroquinolones, which tend to lose activity at lower pH.[1][2][4] This attribute makes it a candidate for treating infections in acidic body compartments, such as the urinary tract, the vagina, and the stomach (for Helicobacter pylori eradication).[1][5]
Synthesis of Finafloxacin Hydrochloride
The synthesis of finafloxacin hydrochloride is a multi-step process culminating in the coupling of two key building blocks: (1S,6S)-Morpholinopyrrolidine (MOPY) and 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (Cyano-FQA). The overall synthesis is complex, with each of the two main precursors requiring a seven-step synthesis.[3][6]
Synthesis of (1S,6S)-Morpholinopyrrolidine (MOPY) (I)
The synthesis of the chiral base component MOPY begins with 2-butenediol and proceeds through a series of reactions to introduce the desired stereochemistry and functional groups.[6]
Experimental Protocol: Synthesis of MOPY (I)
A detailed, step-by-step experimental protocol for the synthesis of MOPY is not publicly available in the reviewed literature. However, the synthetic pathway is described as a 7-step process with an approximate overall yield of 25%.[3][6] The key steps are outlined below:
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Formation of 1-tosylpyrroline: Reaction of 2-butenediol with p-toluenesulfonamide.[6]
-
Epoxidation: Conversion of 1-tosylpyrroline to an epoxide using 3-chloro-perbenzoic acid.[6]
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Chiral Resolution: Introduction of chirality by opening the epoxide ring with (S)-1-phenylethylamine, followed by crystallization to isolate the desired diastereomer.[6]
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Formation of Oxo-morpholine: Acylation with chloro-acetylchloride and subsequent cyclization.[6]
-
Reduction: Reduction of the oxo-morpholine using a sodium borohydride-boron trifluoride-THF complex.[6]
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De-tosylation.
-
Hydrogenation: Final hydrogenation to yield MOPY (I).[6]
Synthesis of 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (Cyano-FQA) (II)
The synthesis of the quinolone core, Cyano-FQA, also involves a 7-step sequence starting from fluoro-m-xylene.[6]
Experimental Protocol: Synthesis of Cyano-FQA (II)
Similar to the MOPY synthesis, a detailed experimental protocol for Cyano-FQA is not fully disclosed. The overall yield for this 7-step synthesis is approximately 30%.[3][6] The key transformations are:
-
Reaction of fluoro-m-xylene.
-
Chlorination: UV-irradiation mediated chlorination to form hepta-chloro-xylene.[6]
-
Formation of formylbenzoic acid and cyanobenzoic acid. [6]
-
Formation of cyano-benzoyl-chloride: Reaction with thionyl chloride.[6]
-
Esterification and subsequent reactions: Esterification with β-ethyl-3-dimethylaminoacrylate, followed by reaction with cyclopropyl-amine and cyclization.[6]
-
Hydrolysis: Acidic ester-hydrolysis to yield Cyano-FQA (II).[6]
Final Coupling and Salt Formation
The final stage of the synthesis involves the coupling of MOPY (I) and Cyano-FQA (II), followed by crystallization to form finafloxacin hydrochloride (III).[3][6]
Experimental Protocol: Synthesis of Finafloxacin Hydrochloride (III)
The coupling of MOPY and Cyano-FQA and the subsequent crystallization into the hydrochloride salt is reported to have an overall yield of approximately 55%.[3][6]
-
Coupling Reaction: MOPY (I) is reacted with Cyano-FQA (II) in a suitable solvent system.
-
Crystallization: The resulting finafloxacin free base is then treated with hydrochloric acid to induce crystallization of finafloxacin hydrochloride (III).
Physicochemical Properties and Quantitative Data
A summary of the key physicochemical properties and synthetic yields for finafloxacin hydrochloride and its precursors is provided in the table below.
| Parameter | Value | Reference |
| Synthesis Yields | ||
| (1S,6S)-Morpholinopyrrolidine (MOPY) | ~25% (7 steps) | [3][6] |
| 7-chloro-8-cyano-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (Cyano-FQA) | ~30% (7 steps) | [3][6] |
| Finafloxacin Hydrochloride (from coupling) | ~55% (2 steps) | [3][6] |
| Physicochemical Properties | ||
| Molecular Formula | C₂₀H₁₉FN₄O₄·HCl | |
| Molecular Weight | 434.85 g/mol | |
| pKa1 | 5.6 | [3] |
| pKa2 | 7.8 | [3] |
| Solubility (pH 7.0) | 5.5 mg/mL | [3] |
| Solubility (pH 4.5) | 1.9 mg/mL | [3] |
Antimicrobial Activity
Finafloxacin exhibits a broad spectrum of antibacterial activity. Its potency is notably enhanced at acidic pH. The following table summarizes the Minimum Inhibitory Concentrations (MICs) of finafloxacin against various pathogenic bacteria at different pH values.
| Organism | pH | MIC (µg/mL) | Reference |
| Escherichia coli ATCC 25922 | 7.2 | 0.06 | [3] |
| 5.8 | 0.008 | [3] | |
| Staphylococcus aureus ATCC 29213 | 7.2 | 0.25 | [3] |
| 5.8 | 0.06 | [3] | |
| Pseudomonas aeruginosa ATCC 27853 | 7.4 | 4-8 fold higher than at pH 5.0-6.0 | [2] |
| 5.0-6.0 | 2-4 fold lower than ciprofloxacin/levofloxacin | [2] | |
| Haemophilus influenzae | 7.2 | MIC₉₀: 0.03 | [5] |
| 5.8 | MIC₉₀: one to two dilutions lower | [5] | |
| Moraxella catarrhalis | 7.2 | MIC₉₀: 0.03 | [5] |
| 5.8 | MIC₉₀: one to two dilutions lower | [5] |
Mechanism of Action
Like other fluoroquinolones, finafloxacin's antibacterial activity stems from its ability to inhibit bacterial type II topoisomerases, specifically DNA gyrase and topoisomerase IV.[7] These enzymes are crucial for bacterial DNA replication, repair, and recombination.
-
DNA Gyrase: This enzyme introduces negative supercoils into bacterial DNA, which is essential for the initiation of DNA replication and transcription.
-
Topoisomerase IV: This enzyme is primarily involved in the decatenation of daughter chromosomes following DNA replication, allowing for their segregation into daughter cells.
By forming a stable complex with the DNA-enzyme intermediate, finafloxacin traps the enzymes in a state where they have cleaved the DNA but are unable to reseal the break. This leads to the accumulation of double-strand DNA breaks, which ultimately triggers bacterial cell death.
Visualizations
Synthetic Workflow of Finafloxacin Hydrochloride
Caption: Synthetic workflow for Finafloxacin Hydrochloride.
Mechanism of Action of Finafloxacin
Caption: Inhibition of DNA gyrase and topoisomerase IV by Finafloxacin.
Conclusion
Finafloxacin hydrochloride represents a significant advancement in the field of fluoroquinolone antibiotics, primarily due to its unique pH-dependent activity profile. Its complex, multi-step synthesis yields a potent molecule capable of combating a wide range of bacterial pathogens. The mechanism of action, targeting essential bacterial enzymes, is well-understood. The enhanced activity of finafloxacin in acidic environments opens up new therapeutic possibilities for treating infections in challenging anatomical locations. Further research into its clinical applications is warranted to fully explore the potential of this novel antimicrobial agent.
References
- 1. accessdata.fda.gov [accessdata.fda.gov]
- 2. In Vitro Spectrum of Activity of Finafloxacin, a Novel, pH-Activated Fluoroquinolone, under Standard and Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
- 3. merlionpharma.com [merlionpharma.com]
- 4. Comparative In Vitro Activities of the Novel Antibacterial Finafloxacin against Selected Gram-Positive and Gram-Negative Bacteria Tested in Mueller-Hinton Broth and Synthetic Urine - PMC [pmc.ncbi.nlm.nih.gov]
- 5. merlionpharma.com [merlionpharma.com]
- 6. merlionpharma.com [merlionpharma.com]
- 7. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
